N-(2,3-dihydro-1H-inden-5-yl)-N'-(diphenylmethyl)urea

• IUPAC Name: 1-benzhydryl-3-(2,3-dihydro-1H-inden-5-yl)urea
• InChI: InChI=1S/C23H22N2O/c26-23(24-21-15-14-17-12-7-13-20(17)16-21)25-22(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,14-16,22H,7,12-13H2,(H2,24,25,26)
• InChI Key: JJDXFKGBRDTPSU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H22N2O
• Molecular Weight: 342.4 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-N'-(diphenylmethyl)urea (also known as GW-501516 or Cardarine) is a synthetic compound that has gained significant attention in the scientific community for its potential applications in research. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs) and is widely used in the field of sports medicine and exercise physiology.

Mechanism of Action

GW-501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This leads to an increase in fatty acid oxidation and a decrease in glucose metabolism, resulting in improved endurance and reduced fat storage.
Biochemical and Physiological Effects:
GW-501516 has been shown to improve endurance and performance in animal models by increasing the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis. It also reduces inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using GW-501516 in laboratory experiments is its ability to improve endurance and performance in animal models. This makes it an ideal compound for studying the effects of exercise on metabolism and physiology. However, one limitation is that its long-term effects on human health are not yet fully understood.

Future Directions

There are several potential future directions for research on GW-501516. One area of interest is its potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro. Another area of interest is its potential use in the treatment of metabolic disorders such as obesity and diabetes, as it improves fatty acid oxidation and glucose metabolism. Additionally, further studies are needed to fully understand the long-term effects of GW-501516 on human health.

Scientific Research Applications

GW-501516 has been extensively studied for its potential applications in a variety of research areas, including exercise physiology, metabolism, and cancer research. It has been shown to improve endurance and performance in animal models, increase fatty acid oxidation, and reduce inflammation.